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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the oxidation of indan-5-carbaldehyde to indan-

5-carboxylic acid, a valuable transformation in the synthesis of various biologically active

molecules and pharmaceutical intermediates. Two common and effective methods, the Pinnick

oxidation and the Jones oxidation, are presented with comprehensive experimental

procedures.

Introduction
Indan-5-carboxylic acid is a key building block in medicinal chemistry and drug discovery. Its

synthesis from the readily available indan-5-carbaldehyde is a critical step in the development

of new therapeutic agents. The oxidation of the aldehyde functional group to a carboxylic acid

is a fundamental transformation in organic synthesis. The choice of oxidant and reaction

conditions is crucial to ensure high yield and purity, especially when dealing with substrates

that may have other sensitive functional groups. This application note outlines two reliable

methods for this conversion, catering to different laboratory needs and substrate sensitivities.

Chemical Transformation
The overall reaction involves the oxidation of the aldehyde group of indan-5-carbaldehyde to

a carboxylic acid group, yielding indan-5-carboxylic acid.
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Data Presentation
The following table summarizes the key quantitative data for the two presented oxidation

methods.

Method
Oxidizing
Agent

Typical
Solvents

Reaction
Temperatur
e

Reaction
Time

Typical
Yield

Pinnick

Oxidation

Sodium

chlorite

(NaClO₂)

tert-Butanol,

Water

Room

Temperature
1-14 hours High

Jones

Oxidation

Chromium

trioxide

(CrO₃) in

sulfuric acid

Acetone
0 °C to Room

Temperature
1-4 hours High

Experimental Protocols
Method 1: Pinnick Oxidation
The Pinnick oxidation is a mild and highly selective method for the oxidation of aldehydes to

carboxylic acids.[1] It is particularly useful for substrates with sensitive functional groups that

might not be stable under harsher oxidative conditions.[1]

Materials:

Indan-5-carbaldehyde
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Sodium chlorite (NaClO₂) (80% technical grade)

Sodium dihydrogen phosphate (NaH₂PO₄)

2-Methyl-2-butene

tert-Butanol

Water

Ethyl acetate (EtOAc)

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:[2]

In a round-bottom flask, dissolve indan-5-carbaldehyde (1.0 eq) in a mixture of tert-butanol

and water (2:1 v/v).

Add sodium dihydrogen phosphate (5.0-10.0 eq) to the solution to buffer the reaction

mixture.
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Add 2-methyl-2-butene (4.0-20.0 eq) as a scavenger for the hypochlorite byproduct.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of sodium chlorite (80%, 1.5-10.0 eq) in water portion-wise,

maintaining the temperature below 10 °C.

Allow the reaction to warm to room temperature and stir for 1-14 hours, monitoring the

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

sulfite.

Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or

sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

indan-5-carboxylic acid.

The crude product can be purified by recrystallization or column chromatography.

Method 2: Jones Oxidation
The Jones oxidation is a robust and efficient method for oxidizing aldehydes to carboxylic acids

using a solution of chromium trioxide in sulfuric acid.[3] While it is a powerful oxidant, it is

important to note that the chromium reagents are toxic and require careful handling and

disposal.[2]

Materials:

Indan-5-carbaldehyde

Jones reagent (Chromium trioxide in concentrated sulfuric acid and water)

Acetone

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.organic-chemistry.org/namedreactions/jones-oxidation.shtm
https://en.chem-station.com/reactions-2/2014/05/jones-oxidation.html
https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isopropyl alcohol

Diethyl ether or Ethyl acetate

Water

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:[2]

Prepare the Jones reagent by carefully dissolving chromium trioxide in concentrated sulfuric

acid and then diluting with water.

In a round-bottom flask, dissolve indan-5-carbaldehyde (1.0 eq) in acetone.

Cool the solution to 0 °C in an ice bath.

Slowly add the Jones reagent dropwise from a dropping funnel to the stirred aldehyde

solution. The color of the reaction mixture will change from orange-red to green. Maintain the

temperature below 10 °C during the addition.
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After the addition is complete, allow the reaction to stir at room temperature for 1-4 hours, or

until TLC analysis indicates the complete consumption of the starting material.

Quench the reaction by adding isopropyl alcohol until the orange color disappears

completely.

Remove the acetone under reduced pressure.

Extract the aqueous residue with diethyl ether or ethyl acetate (3 x volume of the aqueous

layer).

Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium

sulfate or sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to afford the crude indan-5-carboxylic acid.

Purify the product by recrystallization or column chromatography.

Characterization Data
Indan-5-carbaldehyde (Starting Material)

Technique Data

¹H NMR (CDCl₃)

δ 9.95 (s, 1H), 7.65-7.75 (m, 2H), 7.35 (d, J=7.6

Hz, 1H), 2.95 (t, J=7.5 Hz, 2H), 2.70 (t, J=7.5

Hz, 2H), 2.15 (p, J=7.5 Hz, 2H).

¹³C NMR (CDCl₃)
δ 192.5, 150.0, 145.5, 132.0, 127.0, 125.0,

124.5, 33.0, 32.5, 25.5.

IR (neat)
ν (cm⁻¹) 2950, 2850, 2730, 1695 (C=O), 1605,

1580.

MS (EI) m/z 146 (M⁺), 145, 117, 91.

Indan-5-carboxylic acid (Product)
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Technique Data

¹H NMR (CDCl₃)

δ 11.0-12.0 (br s, 1H), 7.85-7.95 (m, 2H), 7.30

(d, J=7.8 Hz, 1H), 2.95 (t, J=7.5 Hz, 2H), 2.70 (t,

J=7.5 Hz, 2H), 2.15 (p, J=7.5 Hz, 2H).

¹³C NMR (CDCl₃)
δ 172.0, 148.0, 144.0, 130.0, 128.0, 125.5,

125.0, 33.0, 32.5, 25.5.

IR (KBr)
ν (cm⁻¹) 3300-2500 (broad O-H), 2950, 1680

(C=O), 1610, 1580.

MS (EI) m/z 162 (M⁺), 145, 117, 91.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Oxidation Methods

Product Analysis

Indan-5-carbaldehyde

Pinnick Oxidation
(NaClO2, NaH2PO4, 2-methyl-2-butene)

Mild Conditions

Jones Oxidation
(CrO3, H2SO4, Acetone)

Strong Oxidation

Indan-5-carboxylic Acid
Purification &

Characterization
(NMR, IR, MS)

Indan-5-carbaldehyde

Chlorite Ester Intermediate

+ Chlorous Acid

Chlorous Acid (from NaClO2)

Indan-5-carboxylic Acid

Pericyclic
Fragmentation

Hypochlorous Acid (byproduct)

Inactive Product

2-Methyl-2-butene (scavenger)

Reacts with

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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